Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)phenylacetate
Overview
Description
Ethyl 3-bromo-2-cyano-4-(trifluoromethyl)phenylacetate , also known as BTFA , belongs to the family of arylacetates. Its chemical formula is C₁₂H₉BrF₃NO₂ with an average mass of 325.207 Da . The compound is characterized by its aryl group , which contains both a cyano (CN) and a trifluoromethyl (CF₃) substituent. BTFA is commonly used in synthetic chemistry and pharmaceutical research .
Synthesis Analysis
The synthesis of BTFA involves several steps. One common approach is the reaction of ethyl 2-bromo-4-cyano-3-(trifluoromethyl)phenylacetate with appropriate reagents. The bromination of the phenyl ring introduces the bromine atom, followed by cyano group addition. The trifluoromethyl group is then introduced, resulting in the final product. Researchers have explored various synthetic routes to optimize yield and purity.
Molecular Structure Analysis
- Functional Groups : The cyano group (CN) provides reactivity, while the trifluoromethyl group (CF₃) influences physicochemical properties .
Chemical Reactions Analysis
- Reductive Processes : Reduction of the cyano group or the trifluoromethyl group can lead to different products .
Physical And Chemical Properties Analysis
Mechanism of Action
BTFA’s mechanism of action depends on its application. In synthetic chemistry, it serves as a versatile building block for constructing more complex molecules. In pharmaceutical research, it may act as a precursor for drug candidates. Understanding its reactivity and interactions with other molecules is crucial for designing effective synthetic routes and drug development .
Properties
IUPAC Name |
ethyl 2-[3-bromo-2-cyano-4-(trifluoromethyl)phenyl]acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrF3NO2/c1-2-19-10(18)5-7-3-4-9(12(14,15)16)11(13)8(7)6-17/h3-4H,2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAZYFZPSPLMYEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C(=C(C=C1)C(F)(F)F)Br)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrF3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.